Cas no 6907-56-8 (4-Quinolinamine, N-(4-methoxyphenyl)-2-methyl-)

• Product Name: 4-Quinolinamine, N-(4-methoxyphenyl)-2-methyl-
• CAS No: 6907-56-8
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 1733013
• PubChem ID: 659958
• Update Time: 2025-04-21

4-Quinolinamine, N-(4-methoxyphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinamine, N-(4-methoxyphenyl)-2-methyl-
• BDBM39869
• cid_2789786
• CHEMBL1622619
• (4-methoxyphenyl)-(2-methyl-4-quinolyl)amine;hydrochloride
• Oprea1_226510
• MLS000027371
• 6907-56-8
• NCGC00018967-01
• N-(4-methoxyphenyl)-2-methyl-4-quinolinamine;hydrochloride
• N-(4-methoxyphenyl)-2-methylquinolin-4-amine;hydrochloride
• SCHEMBL13692605
• (4-Methoxy-phenyl)-(2-methyl-quinolin-4-yl)-amine
• STL296177
• NCGC00018967-02
• SMR000036076
• N-(4-methoxyphenyl)-2-methyl-quinolin-4-amine;hydrochloride
• AKOS001645938
• N-(4-methoxyphenyl)-2-methylquinolin-4-amine
• AF-399/13927236
• Oprea1_418199

• Inchi： 1S/C17H16N2O/c1-12-11-17(15-5-3-4-6-16(15)18-12)19-13-7-9-14(20-2)10-8-13/h3-11H,1-2H3,(H,18,19)
• InChI Key： IDYPPINOEMTNLD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 264.126263138g/mol
• Monoisotopic Mass: 264.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 34.2Ų